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Introduction: The Versatility and Power of Benzothiazole
Probes in Live Cell Imaging

Benzothiazole and its derivatives represent a robust and versatile class of heterocyclic
compounds that have garnered significant attention in the field of bioimaging.[1][2] Their rigid,
planar structure and extensive Tt-conjugated system provide an excellent foundation for the
development of fluorescent probes with desirable photophysical properties, including high
guantum yields and large Stokes shifts.[1][3] These characteristics are crucial for minimizing
autofluorescence and enhancing signal-to-noise ratios in complex biological environments.

The true power of benzothiazole probes lies in their remarkable tunability. By strategically
modifying the core benzothiazole structure with various functional groups, chemists can create
a diverse arsenal of probes tailored to detect specific analytes, sense changes in the cellular
microenvironment, and even target particular organelles.[4] This guide will provide an in-depth
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exploration of the mechanisms, applications, and detailed protocols for leveraging
benzothiazole probes in live cell imaging, empowering researchers to visualize and dissect
dynamic cellular processes with high precision.

Benzothiazole-based probes operate through a variety of photophysical mechanisms,
including:

 Intramolecular Charge Transfer (ICT): Where the electronic properties of the molecule are
altered upon analyte binding, leading to a shift in the emission spectrum.[1][3]

o Excited-State Intramolecular Proton Transfer (ESIPT): This process often results in a large
Stokes shift, which is highly advantageous for imaging applications.[1][3][5]

e Photoinduced Electron Transfer (PET): Often employed in "turn-on" probes, where
fluorescence is initially quenched and then restored upon reaction with the target analyte.[1]

[3][6]

o Aggregation-Induced Emission (AIE): In this case, the probes are non-emissive in solution
but become highly fluorescent upon aggregation, a property that can be exploited for specific
sensing applications.[1][3]

This application note will delve into specific examples of benzothiazole probes and provide
detailed protocols for their use in live cell imaging, with a focus on practical application and
data interpretation.

Section 1: Probes for Detecting Reactive Oxygen
Species (ROS)

Reactive oxygen species (ROS) are critical signaling molecules, but their overproduction can
lead to oxidative stress and cellular damage. Benzothiazole-based probes have emerged as
powerful tools for the sensitive and selective detection of various ROS, such as hydrogen
peroxide (H202) and hypochlorous acid (HCIO).[7][8]

A common strategy for designing H202 probes involves incorporating a boronate ester as the
reactive moiety.[7] In its native state, the probe is typically non-fluorescent. Upon reaction with
H20:2, the boronate ester is cleaved, releasing the highly fluorescent benzothiazole fluorophore
in a "turn-on" response.[7]
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Featured Probe: BT-BO (2-(2-((4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-
yhbenzyl)oxy)phenyl)benzo[d]thiazole) is a benzothiazole-based probe designed for H202
detection.[9]

Mechanism of Action Diagram:

BT-BO Probe Reaction
(Non-fluorescent)

Oxidative Cleavage
of Boronate Ester

Click to download full resolution via product page
Caption: General sensing mechanism of a benzothiazole-based H20:2 probe.
Experimental Protocol: Imaging H20: in Live Cells with BT-BO

This protocol provides a general workflow for detecting both exogenous and endogenous H20:2
in cultured mammalian cells.[7][9]

Materials:

e BT-BO probe

e Dimethyl sulfoxide (DMSO)

o Phosphate-buffered saline (PBS)

» Serum-free cell culture medium

e Cultured mammalian cells (e.g., A549 or HepG2)
o Confocal dishes or plates

* Hydrogen peroxide (H20:2) for exogenous studies

e Phorbol 12-myristate 13-acetate (PMA) for inducing endogenous H202 (optional)
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o Confocal microscope

Protocol Steps:

e Probe Stock Solution Preparation:

o Dissolve BT-BO in DMSO to create a stock solution of 1-10 mM.

o Store the stock solution at -20°C, protected from light.

e Cell Culture and Seeding:

o Culture cells in the appropriate medium in a humidified incubator at 37°C with 5% CO.-.

o Seed cells onto confocal dishes to achieve 60-70% confluency on the day of the
experiment.

o Allow cells to adhere for at least 24 hours.

e Probe Loading:

o Remove the culture medium and wash the cells once with warm PBS.

o Prepare a working solution by diluting the BT-BO stock solution in serum-free medium to a
final concentration of 5-10 uM.

o Add the working solution to the cells and incubate for 30-45 minutes at 37°C.[7]

o Detection of Exogenous H20z2:

o After loading, wash the cells twice with warm PBS to remove excess probe.

o Add fresh culture medium containing various concentrations of H20:2 (e.g., 10-100 pM).

o Incubate for approximately 30 minutes at 37°C.[7]

o Detection of Endogenous H202 (Optional):

o After loading, wash the cells twice with warm PBS.
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o Add fresh culture medium containing a stimulus like PMA (e.g., 1 pg/mL) to induce
endogenous H202 production.

o Incubate for 30-60 minutes at 37°C to allow for H202 generation.[7]

o Confocal Microscopy and Image Analysis:
o Mount the dish on the confocal microscope stage.

o Excite the probe at its specific excitation wavelength and collect the emission at the
appropriate wavelength range (e.g., for BT-BO, excitation is ~324 nm and emission is
~604 nm).[7]

o Capture fluorescent images.

o Quantify the fluorescence intensity using software like ImageJ or FlJI. The increase in
fluorescence intensity directly correlates with the H202 level.[7]

Data Interpretation: A significant increase in fluorescence intensity in treated cells compared to
control cells indicates the presence and relative concentration of H20:.

Section 2: Probes for Monitoring Cellular
Microenvironment

The cellular microenvironment is dynamic, with fluctuations in factors like viscosity and pH
playing crucial roles in cellular function and disease. Benzothiazole probes have been
engineered to be sensitive to these changes.

Cellular viscosity is a key parameter that can reflect the status of cellular processes. Some
benzothiazole derivatives act as molecular rotors, where their fluorescence is quenched in low-
viscosity environments due to rotational freedom. In viscous environments, this rotation is
restricted, leading to a significant increase in fluorescence.[10][11]

Featured Probe: BDHA is a lysosome-targeting fluorescent probe based on a benzothiazole
derivative that can be used to image viscosity.[10]

Experimental Workflow for Viscosity Imaging:
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Caption: General workflow for live cell viscosity imaging.

Protocol: Live Cell Viscosity Imaging with a Benzothiazole-Based Molecular Rotor

» Probe Preparation: Prepare a stock solution of the viscosity-sensitive benzothiazole probe
(e.g., 1 mM in DMSO).

o Cell Culture: Seed cells (e.g., HeLa) on a confocal dish and culture until they reach the
desired confluency.

e Probe Incubation: Dilute the probe stock solution in culture medium to the optimal working
concentration (typically 1-10 uM) and incubate with the cells for 30-60 minutes at 37°C.
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e Washing: Wash the cells with PBS to remove any unbound probe.

e Imaging: Acquire fluorescence images using a confocal microscope. An increase in
fluorescence intensity corresponds to an increase in intracellular viscosity.

Section 3: Probes for Specific Biomolecules and
Organelles

The modular nature of benzothiazole synthesis allows for the creation of probes that can target
specific biomolecules or accumulate in particular organelles.

Certain benzothiazole derivatives have shown high affinity for amyloid-3 (AB) aggregates,
making them valuable tools for studying Alzheimer's disease.[12] These probes can be used for
both in vitro and in vivo imaging of AB plaques.[12][13][14][15]

Mitochondria are vital organelles, and their dysfunction is linked to numerous diseases.[5] By
incorporating a lipophilic cation, such as a triphenylphosphonium (TPP) group, into the
benzothiazole structure, probes can be directed to accumulate in the mitochondria due to the
mitochondrial membrane potential. These probes can then be used to monitor mitochondrial-
specific events.[5][16][17]

Featured Probe: BzT-OH, a hydroxythiophene-conjugated benzothiazole, serves as a platform
for developing functional mitochondria-targeting probes.[5][16] For instance, BzT-OAc can
monitor endogenous esterase activity within the mitochondria.[5][16]

Protocol: Functional Mitochondria Imaging with BzT-OAc

Probe Preparation: Prepare a 10 mM stock solution of BzT-OAc in DMSO.
o Cell Culture: Culture HeLa cells on a confocal dish.

e Probe Staining: Treat the cells with 10 uM BzT-OAc and image at 2-minute intervals using a
confocal microscope.[5]

e Imaging Parameters:

o Blue channel: Aex = 405 nm, Aem = 400-450 nm.[5]
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o Green channel: Aex = 405 nm, Aem = 570-617 nm.[5]

Data Analysis: A shift from blue to green fluorescence indicates the enzymatic cleavage of
the acetate group by esterases within the mitochondria.[5][16]

Section 4: General Considerations and Best Practices

Probe Selection: Carefully choose a probe with photophysical properties that are compatible
with your imaging setup and experimental goals. Consider the excitation and emission
spectra, quantum yield, and Stokes shift.

Cytotoxicity: Always assess the potential cytotoxicity of a new probe. A standard MTT assay
can be used to determine the optimal, non-toxic working concentration.[9]

Controls: Include appropriate controls in your experiments. This includes unstained cells to
assess autofluorescence and cells treated with a vehicle (e.g., DMSO) to control for solvent
effects.

Photostability: Be mindful of photobleaching, especially during time-lapse imaging. Use the
lowest possible laser power and exposure times that still provide a good signal-to-noise ratio.

pH Stability: For probes that are not designed to sense pH, ensure that their fluorescence is
stable across the physiological pH range.[6][18]

Quantitative Data Summary
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Target L L.
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"Turn-on"
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_ response,
BT-BO Peroxide ~324 ~604 [7]
good
(H202) N
selectivity.
] ) Lysosome-
Viscosity, )
BDHA ) - - targeting, [10]
Hypochlorite
dual sensor.
400-450 Ratiometric,
Mitochondrial ) ]
BzT-OAc 405 (blue) ->570- mitochondria-  [5][16]
Esterase -
617 (green) specific.
"Turn-on"
response,
Probe 1 Biothiols 413 530 large Stokes [6][18]
shift (117
nm).
Conclusion

Benzothiazole-based fluorescent probes offer a powerful and adaptable toolkit for live cell

imaging. Their tunable properties and diverse sensing mechanisms enable researchers to

investigate a wide array of cellular processes with high specificity and sensitivity. By following

the detailed protocols and best practices outlined in this guide, scientists can effectively

harness the potential of these probes to advance our understanding of cell biology and

accelerate drug discovery efforts.

References

» Push-pull benzothiazole derivatives as probes for detecting beta-amyloid plaques in

Alzheimer's brains. PubMed. Available from: [Link]

© 2026 BenchChem. All rights reserved.

9/14

Tech Support


https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_Benzothiazole_Based_Fluorescent_Probes_in_Hydrogen_Peroxide_Detection.pdf
https://pubmed.ncbi.nlm.nih.gov/35306306/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11503673/
https://pubmed.ncbi.nlm.nih.gov/39473939/
https://www.mdpi.com/1420-3049/24/3/411
https://pmc.ncbi.nlm.nih.gov/articles/PMC6384771/
https://pubmed.ncbi.nlm.nih.gov/19459345/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3426293?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

Benzothiazole-Based Fluorescent Probes for Various Applications. Taylor & Francis eBooks.
Available from: [Link]

Benzothiazole based fluorescent probes for the detection of biomolecules, physiological
conditions, and ions responsible for diseases. ResearchGate. Available from: [Link]

Lysosome-targeting benzothiazole-based fluorescent probe for imaging viscosity and
hypochlorite levels in living cells and zebrafish. PubMed. Available from: [Link]

68Ga-Labeled Benzothiazole Derivatives for Imaging ApB Plaques in Cerebral Amyloid
Angiopathy. The Mirica Group - University of lllinois. Available from: [Link]

68Ga-Labeled Benzothiazole Derivatives for Imaging ApB Plaques in Cerebral Amyloid
Angiopathy. National Institutes of Health. Available from: [Link]

68Ga-Labeled Benzothiazole Derivatives for Imaging ApB Plaques in Cerebral Amyloid
Angiopathy. ACS Omega. Available from: [Link]

A benzothiazole-based fluorescent probe for distinguishing and bioimaging of Hg2+ and
Cu2+. PubMed. Available from: [Link]

Benzothiazole applications as fluorescent probes for analyte detection. ResearchGate.
Available from: [Link]

A simple benzothiazole-based mitochondrial-targeting fluorescent probe for visualizing and
monitoring viscosity in living cell, lung organ tissue, and living mice. ResearchGate. Available
from: [Link]

Benzothiazole-Based Fluorescent Probe as a Simple and Effective Platform for Functional
Mitochondria Imaging. PubMed. Available from: [Link]

2-(4'-Aminophenyl)benzothiazole Labeled with 99mTc-Cyclopentadienyl for Imaging [3-
Amyloid Plaques. National Institutes of Health. Available from: [Link]

Benzothiazole-Based Fluorescent Probe as a Simple and Effective Platform for Functional
Mitochondria Imaging. Semantic Scholar. Available from: [Link]

© 2026 BenchChem. All rights reserved. 10/14 Tech Support


https://www.taylorfrancis.com/chapters/edit/10.1201/9781003458312-11/benzothiazole-based-fluorescent-probes-various-applications-dhananjay-bhosale-pramod-mane-navanath-gund-balasaheb-pawar
https://www.researchgate.net/publication/366324835_Benzothiazole_based_fluorescent_probes_for_the_detection_of_biomolecules_physiological_conditions_and_ions_responsible_for_diseases
https://pubmed.ncbi.nlm.nih.gov/35303649/
https://mirica.chemistry.illinois.edu/wp-content/uploads/sites/68/2022/06/ao2c02369.pdf
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC9178873/
https://pubs.acs.org/doi/10.1021/acsomega.2c02369
https://pubmed.ncbi.nlm.nih.gov/28081819/
https://www.researchgate.net/publication/371667087_Benzothiazole_applications_as_fluorescent_probes_for_analyte_detection
https://www.researchgate.net/publication/342732008_A_simple_benzothiazole-based_mitochondrial-targeting_fluorescent_probe_for_visualizing_and_monitoring_viscosity_in_living_cell_lung_organ_tissue_and_living_mice
https://pubmed.ncbi.nlm.nih.gov/37645903/
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC5568853/
https://www.semanticscholar.org/paper/Benzothiazole-Based-Fluorescent-Probe-as-a-Simple-Kim-Kim/4951a5c66009852f87a86341f2385c57b989497e
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3426293?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

Benzothiazole-Based Fluorescent Probe as a Simple and Effective Platform for Functional
Mitochondria Imaging. National Institutes of Health. Available from: [Link]

Synthesis and Application of Novel Benzothiazole Fluorescent Probes. STEMM Institute
Press. Available from: [Link]

A Green-emitting Fluorescent Probe Based on a Benzothiazole Derivative for Imaging
Biothiols in Living Cells. MDPI. Available from: [Link]

Development of a benzothiazole-functionalized red-emission pyronin dye and its dihydro
derivative for imaging lysosomal viscosity and tracking endogenous peroxynitrite. Royal
Society of Chemistry. Available from: [Link]

Highly sensitive benzothiazole-based chemosensors for detection and bioimaging of
peroxynitrite in living cells. National Institutes of Health. Available from: [Link]

Photophysical Properties of the Fluorescence Probes under Different Conditions.
ResearchGate. Available from: [Link]

On the use of 2,1,3-benzothiadiazole derivatives as selective live cell fluorescence imaging
probes. PubMed. Available from: [Link]

A benzothiazole-salt-based fluorescent probe for precise monitoring the changes of pH and
viscosity. PubMed. Available from: [Link]

Synthesis and application of a novel fluorescent probe based on benzothiazole for detection
of hydrazine in real samples. ResearchGate. Available from: [Link]

A simple benzothiazole-based mitochondrial-targeting fluorescent probe for visualizing and
monitoring viscosity in living cell, lung organ tissue, and living mice. R Discovery. Available
from: [Link]

A Novel Benzothiazole-Based Fluorescent AIE Probe for the Detection of Hydrogen Peroxide
in Living Cells. National Institutes of Health. Available from: [Link]

On the use of 2,1,3-benzothiadiazole derivatives as selective live cell fluorescence imaging
probes. ResearchGate. Available from: [Link]

© 2026 BenchChem. All rights reserved. 11/14 Tech Support


https://www.ncbi.nlm.nih.gov/pmc/articles/PMC10365775/
http://www.stemmpress.com/index.php/JLSA/article/view/178
https://www.mdpi.com/1420-3049/24/3/419
https://pubs.rsc.org/en/content/articlelanding/2021/tb/d1tb01777b
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC9520448/
https://www.researchgate.net/figure/Photophysical-Properties-of-the-Fluorescence-Probes-under-Different-Conditions_tbl1_372251341
https://pubmed.ncbi.nlm.nih.gov/20683935/
https://pubmed.ncbi.nlm.nih.gov/37567123/
https://www.researchgate.net/publication/380608775_Synthesis_and_application_of_a_novel_fluorescent_probe_based_on_benzothiazole_for_detection_of_hydrazine_in_real_samples
https://discovery.researcher.life/article/a-simple-benzothiazole-based-mitochondrial-targeting-fluorescent-probe-for-visualizing-and-monitoring-viscosity-in-living-cell-lung-organ-tissue-and-living-mice/5f809f90956485154a6136a836262828
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC8834161/
https://www.researchgate.net/publication/45657803_On_the_use_of_213-benzothiadiazole_derivatives_as_selective_live_cell_fluorescence_imaging_probes
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3426293?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

» A Green-emitting Fluorescent Probe Based on a Benzothiazole Derivative for Imaging
Biothiols in Living Cells. National Institutes of Health. Available from: [Link]

» A benzothiazole-modified quinoline Schiff base fluorescent probe for selective detection of
Zn2+ ions, DFT studies and its application in live cell imaging. Royal Society of Chemistry.
Available from: [Link]

e On The Use of 2,1,3-Benzothiadiazole Derivatives As Selective Live Cell Fluorescence
Imaging Probes. Scribd. Available from: [Link]

e Advances in Coumarin Fluorescent Probes for Medical Diagnostics: A Review of Recent
Developments. MDPI. Available from: [Link]

o A Benzothiazole-Based Fluorescent Probe for Ratiometric Detection of Al3+ and Its
Application in Water Samples and Cell Imaging. MDPI. Available from: [Link]

» A benzothiazole-based fluorescent probe for hypochlorous acid detection and imaging in
living cells. PubMed. Available from: [Link]

o A Benzothiazole-Based Fluorescent Probe for Ratiometric Detection of Al3+ and Its
Application in Water Samples and Cell Imaging. PubMed. Available from: [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. researchgate.net [researchgate.net]
e 2. stemmpress.com [stemmpress.com]
o 3. taylorfrancis.com [taylorfrancis.com]
e 4.researchgate.net [researchgate.net]

o 5. Benzothiazole-Based Fluorescent Probe as a Simple and Effective Platform for Functional
Mitochondria Imaging - PMC [pmc.ncbi.nim.nih.gov]

© 2026 BenchChem. All rights reserved. 12/14 Tech Support


https://www.ncbi.nlm.nih.gov/pmc/articles/PMC6384879/
https://pubs.rsc.org/en/content/articlelanding/2025/nj/d4nj05098c
https://www.scribd.com/document/443658514/benzimidazol
https://www.mdpi.com/2227-9040/12/3/36
https://www.mdpi.com/1422-0067/20/23/5993
https://pubmed.ncbi.nlm.nih.gov/29579624/
https://pubmed.ncbi.nlm.nih.gov/31786638/
https://www.benchchem.com/product/b3426293?utm_src=pdf-custom-synthesis#bc-rfq
https://www.researchgate.net/publication/357474140_Benzothiazole_based_fluorescent_probes_for_the_detection_of_biomolecules_physiological_conditions_and_ions_responsible_for_diseases
http://www.stemmpress.com/uploadfile/202408/2cde2a6224f290b.pdf
https://www.taylorfrancis.com/chapters/edit/10.1201/9781032706245-11/benzothiazole-based-fluorescent-probes-various-applications-rohan-bhatia-preeti-ashokkumar-chaudhran-abha-sharma
https://www.researchgate.net/publication/343058303_Benzothiazole_applications_as_fluorescent_probes_for_analyte_detection
https://pmc.ncbi.nlm.nih.gov/articles/PMC11503673/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11503673/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3426293?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

6. mdpi.com [mdpi.com]
7. benchchem.com [benchchem.com]

8. A benzothiazole-based fluorescent probe for hypochlorous acid detection and imaging in
living cells - PubMed [pubmed.ncbi.nlm.nih.gov]

9. A Novel Benzothiazole-Based Fluorescent AIE Probe for the Detection of Hydrogen
Peroxide in Living Cells - PMC [pmc.ncbi.nim.nih.gov]

10. Lysosome-targeting benzothiazole-based fluorescent probe for imaging viscosity and
hypochlorite levels in living cells and zebrafish - PubMed [pubmed.ncbi.nim.nih.gov]

11. researchgate.net [researchgate.net]

12. Push-pull benzothiazole derivatives as probes for detecting beta-amyloid plaques in
Alzheimer's brains - PubMed [pubmed.ncbi.nim.nih.gov]

13. mirica.web.illinois.edu [mirica.web.illinois.edu]

14. 68Ga-Labeled Benzothiazole Derivatives for Imaging AB Plaques in Cerebral Amyloid
Angiopathy - PMC [pmc.ncbi.nlm.nih.gov]

15. pubs.acs.org [pubs.acs.org]

16. Benzothiazole-Based Fluorescent Probe as a Simple and Effective Platform for
Functional Mitochondria Imaging - PubMed [pubmed.ncbi.nim.nih.gov]

17. Benzothiazole-Based Fluorescent Probe as a Simple and Effective Platform for
Functional Mitochondria Imaging | Semantic Scholar [semanticscholar.org]

18. A Green-emitting Fluorescent Probe Based on a Benzothiazole Derivative for Imaging
Biothiols in Living Cells - PMC [pmc.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Application Notes and Protocols for Live Cell Imaging
with Benzothiazole Probes]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3426293/docs#application-notes-and-protocols-for-
live-cell-imaging-with-benzothiazole-probes]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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